Cas no 1333636-47-7 (N-[cyano(2,3-dimethoxyphenyl)methyl]-2,3-difluorobenzamide)

• Product Name: N-[cyano(2,3-dimethoxyphenyl)methyl]-2,3-difluorobenzamide
• CAS No: 1333636-47-7
• MF: C₁₇H₁₄F₂N₂O₃
• MW: 332.301471233368
• CID: 5797376
• PubChem ID: 53592467
• Update Time: 2025-06-09

N-[cyano(2,3-dimethoxyphenyl)methyl]-2,3-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS033068307
• EN300-26685497
• Z1129538193
• N-[cyano-(2,3-dimethoxyphenyl)methyl]-2,3-difluorobenzamide
• N-[cyano(2,3-dimethoxyphenyl)methyl]-2,3-difluorobenzamide
• 1333636-47-7

• Inchi： 1S/C17H14F2N2O3/c1-23-14-8-4-5-10(16(14)24-2)13(9-20)21-17(22)11-6-3-7-12(18)15(11)19/h3-8,13H,1-2H3,(H,21,22)
• InChI Key： LVXLSKYERCOKIW-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(NC(C#N)C1C=CC=C(C=1OC)OC)=O)F

Computed Properties

• Exact Mass: 332.09724864g/mol
• Monoisotopic Mass: 332.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[cyano(2,3-dimethoxyphenyl)methyl]-2,3-difluorobenzamide

Introduction to N-[cyano(2,3-dimethoxyphenyl)methyl]-2,3-difluorobenzamide (CAS No. 1333636-47-7)

N-[cyano(2,3-dimethoxyphenyl)methyl]-2,3-difluorobenzamide (CAS No. 1333636-47-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for further development in medicinal applications, particularly in the realm of drug discovery and molecular research.

The molecular structure of N-[cyano(2,3-dimethoxyphenyl)methyl]-2,3-difluorobenzamide incorporates several key functional groups that contribute to its distinct chemical behavior. The presence of a cyano group and dimethoxyphenyl moiety on the benzamide backbone suggests potential interactions with biological targets, making it a candidate for further exploration in the development of novel therapeutic agents. Additionally, the 2,3-difluorobenzamide moiety introduces fluorine atoms, which are often employed in pharmaceuticals to enhance metabolic stability and binding affinity.

In recent years, there has been a growing interest in the synthesis and characterization of fluorinated aromatic compounds due to their diverse pharmacological properties. The incorporation of fluorine atoms into molecular structures can significantly alter the pharmacokinetic and pharmacodynamic profiles of drugs, often leading to improved efficacy and reduced side effects. N-[cyano(2,3-dimethoxyphenyl)methyl]-2,3-difluorobenzamide, with its unique fluorinated benzamide core, represents a promising scaffold for such investigations.

The synthesis of N-[cyano(2,3-dimethoxyphenyl)methyl]-2,3-difluorobenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the dimethoxyphenyl cyanomethyl intermediate, which is then coupled with 2,3-difluorobenzamide under appropriate conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, may be employed to achieve the desired transformation efficiently.

The chemical properties of N-[cyano(2,3-dimethoxyphenyl)methyl]-2,3-difluorobenzamide, including its solubility, stability, and reactivity, are critical factors that determine its suitability for various applications. For instance, solubility in common solvents is essential for formulation development and biological testing. Additionally, thermal stability ensures that the compound remains intact under different storage conditions. These properties are often optimized during the synthetic process to enhance the compound's practical utility.

Beyond its synthetic significance, N-[cyano(2,3-dimethoxyphenyl)methyl]-2,3-difluorobenzamide has shown potential in preliminary biological evaluations. Studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on certain enzymes or receptors relevant to various diseases. While comprehensive pharmacological studies are still under way, these initial findings highlight the compound's promise as a lead molecule for drug development. Further investigations into its mechanism of action and interaction with biological targets are warranted to fully elucidate its therapeutic potential.

The role of computational chemistry and molecular modeling has become increasingly important in the study of complex organic compounds like N-[cyano(2,3-dimethoxyphenyl)methyl]-2,3-difluorobenzamide. These tools allow researchers to predict and analyze the compound's behavior at the molecular level, providing insights into its interactions with biological targets. By leveraging advanced computational methods, scientists can design more effective experiments and optimize synthetic routes with greater precision.

In conclusion，N-[cyano(2, 3-dimethoxyphenyl)methyl strong >]-< strong > 2, 3 - difluorobenzamide (CAS No. < strong >1333636-47-7 strong >) is a fascinating compound with a unique structure that holds significant promise for pharmaceutical applications. Its synthesis involves sophisticated organic chemistry techniques, and its potential biological activities make it an attractive candidate for further research. As our understanding of fluorinated aromatic compounds continues to grow, this molecule is likely to play an important role in future drug discovery efforts. p>